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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive thermodynamic cycle analysis of Refrigerant
502 (R-502). R-502 is an azeotropic refrigerant blend consisting of 48.8% R-22 and 51.2% R-

115 by mass.[1] Historically, it was widely used in low and medium-temperature refrigeration

applications.[2] Due to its ozone-depleting potential, its production was phased out under the

Montreal Protocol.[3] However, understanding its thermodynamic properties and cycle

performance remains crucial for evaluating legacy systems and for comparative analysis with

modern, environmentally friendly refrigerants.

This guide details the thermodynamic properties of R-502, outlines the ideal and actual vapor-

compression refrigeration cycles, provides a step-by-step experimental protocol for

performance analysis, and presents the necessary calculations to determine key performance

indicators such as the Coefficient of Performance (COP).

Thermodynamic Properties of Refrigerant 502
A thorough understanding of a refrigerant's thermodynamic properties is fundamental to

analyzing its performance in a refrigeration cycle. Key properties of R-502 are summarized in

the tables below.

Table 1: Physical Properties of Refrigerant 502
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Property Value

Chemical Composition 48.8% CHClF₂ (R-22) / 51.2% C₂ClF₅ (R-115)

Molecular Weight 111.6 g/mol [2]

Boiling Point (at 1 atm) -45.2 °C (-49.4 °F)[2]

Critical Temperature 82.0 °C (179.6 °F)

Critical Pressure 4.07 MPa (590.3 psia)

Ozone Depletion Potential (ODP) 0.33

Global Warming Potential (GWP) 4657[4]

Table 2: Saturated R-502 Pressure-Temperature Data

Temperature (°C) Pressure (kPa)

-40 79.8

-30 125.5

-20 189.2

-10 275.5

0 390.4

10 539.9

20 730.4

30 968.9

40 1262.0

50 1616.0

Note: These values are approximate and can be interpolated from pressure-temperature

charts.
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The Vapor-Compression Refrigeration Cycle
The vapor-compression refrigeration cycle is the most common cycle used for refrigeration. It

consists of four main processes: compression, condensation, expansion, and evaporation.
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Caption: Ideal Vapor-Compression Refrigeration Cycle.

Description of the Cycle:

Compression (1 → 2): Low-pressure, low-temperature saturated vapor refrigerant enters the

compressor and is compressed to a high-pressure, high-temperature superheated vapor.

This process requires work input (W_in).

Condensation (2 → 3): The high-pressure, high-temperature vapor flows through the

condenser. Heat is rejected to a cooling medium (e.g., air or water), causing the refrigerant

to condense into a high-pressure, saturated liquid.

Expansion (3 → 4): The high-pressure liquid refrigerant passes through an expansion valve,

where it undergoes a throttling process. This causes a significant drop in pressure and
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temperature, resulting in a low-pressure, low-temperature liquid-vapor mixture.

Evaporation (4 → 1): The low-pressure, low-temperature refrigerant mixture enters the

evaporator. It absorbs heat from the space to be cooled, causing the liquid portion to

evaporate into a saturated vapor. The cycle then repeats.

Experimental Protocol for Thermodynamic Analysis
This section outlines a detailed methodology for the experimental analysis of a vapor-

compression refrigeration system using R-502.
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System Setup & Preparation
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Caption: Experimental Workflow for Refrigerant Cycle Analysis.
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Apparatus and Instrumentation:
Vapor-Compression Refrigeration Test Rig: A standard refrigeration unit equipped with a

compressor, condenser, expansion valve, and evaporator.

Refrigerant: R-502.

Instrumentation:

Thermocouples (T-type or K-type): To measure temperatures at the inlet and outlet of each

component (compressor, condenser, evaporator).

Pressure Transducers: To measure pressure at the inlet and outlet of the compressor.

Refrigerant Mass Flow Meter: To measure the mass flow rate of R-502.

Power Meter: To measure the electrical power consumed by the compressor.

Data Acquisition System: To record and store the data from the sensors.

Experimental Procedure:
System Preparation:

Ensure the refrigeration system is properly charged with R-502.

Install thermocouples and pressure transducers at the specified locations in the refrigerant

circuit.

Connect the power meter to the compressor's electrical supply.

Perform a thorough leak check of the entire system.

Data Collection:

Turn on the refrigeration system and allow it to operate until it reaches a steady state. This

is typically indicated by stable temperature and pressure readings.
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Once at steady state, begin recording the following data at regular intervals (e.g., every

minute for 10-15 minutes):

T₁: Temperature at the compressor inlet.

P₁: Pressure at the compressor inlet.

T₂: Temperature at the compressor outlet.

P₂: Pressure at the compressor outlet.

T₃: Temperature at the condenser outlet.

T₄: Temperature at the evaporator inlet.

ṁ: Mass flow rate of the refrigerant.

W_in: Power consumed by the compressor.

Data Analysis:

Determine Thermodynamic Properties: Using the measured temperatures and pressures,

determine the specific enthalpy (h) and specific entropy (s) at each state point (1, 2, 3, and

4) from R-502 thermodynamic property tables or software.

State 1 (Compressor Inlet): h₁ and s₁ are determined from T₁ and P₁.

State 2 (Compressor Outlet): For an ideal isentropic compression, s₂ = s₁. The ideal

enthalpy (h₂s) can be found using P₂ and s₁. The actual enthalpy (h₂) is determined

from the measured T₂ and P₂.

State 3 (Condenser Outlet): h₃ is the enthalpy of the saturated liquid at P₂.

State 4 (Evaporator Inlet): Due to the throttling process, h₄ = h₃.

Calculate Key Performance Parameters:

Refrigerating Effect (Q_e): The rate of heat absorbed in the evaporator.
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Q_e = ṁ * (h₁ - h₄)

Work of Compression (W_c): The rate of work done by the compressor.

W_c = ṁ * (h₂ - h₁)

Coefficient of Performance (COP): The ratio of the refrigerating effect to the work of

compression.

COP = Q_e / W_c

Isentropic Efficiency of the Compressor (η_isen):

η_isen = (h₂s - h₁) / (h₂ - h₁)

Data Presentation
The collected and calculated data should be organized into clear tables for easy comparison

and analysis.

Table 3: Experimental Data and Calculated Thermodynamic Properties

State Point
Temperature
(°C)

Pressure (kPa)
Enthalpy
(kJ/kg)

Entropy
(kJ/kg·K)

1 (Compressor

Inlet)

2 (Compressor

Outlet)

3 (Condenser

Outlet)

4 (Evaporator

Inlet)

Table 4: Calculated Performance Parameters
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Parameter Formula Calculated Value

Mass Flow Rate (ṁ) Measured

Compressor Power Input

(W_in)
Measured

Refrigerating Effect (Q_e) ṁ * (h₁ - h₄)

Work of Compression (W_c) ṁ * (h₂ - h₁)

Coefficient of Performance

(COP)
Q_e / W_c

Isentropic Efficiency (η_isen) (h₂s - h₁) / (h₂ - h₁)

Conclusion
This technical guide has provided a framework for the thermodynamic cycle analysis of

Refrigerant 502. By following the detailed experimental protocol and utilizing the provided

thermodynamic data, researchers and scientists can accurately evaluate the performance of

refrigeration systems using R-502. This analysis is essential for understanding the operational

characteristics of older equipment and serves as a valuable baseline for the development and

assessment of new, more sustainable refrigeration technologies.

Need Custom Synthesis?
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To cite this document: BenchChem. [Thermodynamic Cycle Analysis of Refrigerant 502: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13423336#thermodynamic-cycle-analysis-of-
refrigerant-502]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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